Cas no 1040689-27-7 (4-(Benzyloxy)-N-(4-fluorobenzyl)aniline)

• Product Name: 4-(Benzyloxy)-N-(4-fluorobenzyl)aniline
• CAS No: 1040689-27-7
• MF: C₂₀H₁₈FNO
• MW: 307.36142873764
• CID: 1068043
• PubChem ID: 28308618
• Update Time: 2025-04-20

4-(Benzyloxy)-N-(4-fluorobenzyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(Benzyloxy)-N-(4-fluorobenzyl)aniline
• N-[(4-fluorophenyl)methyl]-4-phenylmethoxyaniline
• AKOS005297740
• 1040689-27-7
• 4-(benzyloxy)-N-[(4-fluorophenyl)methyl]aniline

• MDL： MFCD10687922
• Inchi： 1S/C20H18FNO/c21-18-8-6-16(7-9-18)14-22-19-10-12-20(13-11-19)23-15-17-4-2-1-3-5-17/h1-13,22H,14-15H2
• InChI Key： PNOZJWXWQKHQBK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC1C=CC(=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 307.137242360g/mol
• Monoisotopic Mass: 307.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 457.9±35.0 °C at 760 mmHg
• Flash Point: 230.7±25.9 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(Benzyloxy)-N-(4-fluorobenzyl)aniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)